Cas no 877631-78-2 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 877631-78-2
• MF: C₂₆H₃₀N₄O₄
• MW: 462.540806293488
• CID: 6270614
• PubChem ID: 16809801
• Update Time: 2025-10-16

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide
• 877631-78-2
• F2504-0157
• AKOS024653597
• N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide
• N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-[(2-methoxyphenyl)methyl]ethanediamide
• N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-[(2-methoxyphenyl)methyl]oxamide

• Inchi： 1S/C26H30N4O4/c1-33-23-11-6-5-8-20(23)18-27-25(31)26(32)28-19-22(24-12-7-17-34-24)30-15-13-29(14-16-30)21-9-3-2-4-10-21/h2-12,17,22H,13-16,18-19H2,1H3,(H,27,31)(H,28,32)
• InChI Key： BDOUUGBCLFDHOH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C(NCC1C=CC=CC=1OC)=O)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 462.22670545g/mol
• Monoisotopic Mass: 462.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87Ų

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide

Comprehensive Overview of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 877631-78-2)

The compound N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide, identified by its CAS No. 877631-78-2, is a sophisticated organic molecule that has garnered attention in pharmaceutical and biochemical research. Its intricate structure combines a furan ring, a phenylpiperazine moiety, and a methoxyphenyl group, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide has surged due to their versatility in drug design. The furan and phenylpiperazine components are known for their bioactivity, often appearing in compounds targeting neurological and cardiovascular systems. This has led to increased searches for "furan derivatives in medicine" and "phenylpiperazine-based drugs," reflecting the growing curiosity about their applications.

The synthesis of CAS No. 877631-78-2 involves multi-step organic reactions, including amide bond formation and nucleophilic substitutions. Its methoxyphenyl group enhances solubility and bioavailability, a critical factor in drug development. This aligns with the trending search query "improving drug solubility with methoxy groups," highlighting the compound's relevance in modern pharmacology. Additionally, its structural complexity makes it a valuable candidate for computational chemistry studies, addressing popular inquiries like "molecular docking with furan-containing compounds."

From a biochemical perspective, N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide exhibits potential as a modulator of specific receptor pathways. Its phenylpiperazine segment, in particular, is associated with serotonin and dopamine receptor interactions, a topic frequently searched as "piperazine derivatives and CNS effects." Such properties make it a promising scaffold for developing treatments for mood disorders or cognitive impairments, resonating with the public's heightened interest in mental health therapeutics.

Environmental and stability studies of CAS No. 877631-78-2 are also gaining traction, as researchers explore its degradation products and shelf-life under varying conditions. Queries like "stability of furan-based pharmaceuticals" and "phenylpiperazine compound storage" reflect this trend. The compound's robustness in formulation processes further underscores its practicality for industrial-scale production, addressing the search intent behind "scaling up synthesis of complex amides."

In conclusion, N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide represents a compelling case study in the intersection of organic chemistry and drug development. Its multifaceted structure and potential applications align with current scientific and public interests, from "neuroactive compound design" to "green chemistry in pharmaceutical synthesis." As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutics.